Cas no 2171938-15-9 (3-{N-benzyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}propanoic acid)

• Product Name: 3-{N-benzyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}propanoic acid
• CAS No: 2171938-15-9
• MF: C₃₃H₃₀N₂O₆
• MW: 550.601109027863
• CID: 6417102
• PubChem ID: 165465825
• Update Time: 2025-05-20

3-{N-benzyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-benzyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}propanoic acid
• 3-{N-benzyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxyphenyl]formamido}propanoic acid
• EN300-1530728
• 2171938-15-9

• Inchi： 1S/C33H30N2O6/c1-40-30-19-23(15-16-28(30)32(38)35(18-17-31(36)37)20-22-9-3-2-4-10-22)34-33(39)41-21-29-26-13-7-5-11-24(26)25-12-6-8-14-27(25)29/h2-16,19,29H,17-18,20-21H2,1H3,(H,34,39)(H,36,37)
• InChI Key： LFHSVCFXUGSJKF-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)OC)C(N(CCC(=O)O)CC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 550.21038668g/mol
• Monoisotopic Mass: 550.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 869
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{N-benzyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}propanoic acid

3-{N-benzyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}propanoic Acid (CAS No. 2171938-15-9): A Comprehensive Overview

3-{N-benzyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}propanoic acid (CAS No. 2171938-15-9) is a complex organic compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is characterized by its intricate molecular architecture, which includes a benzyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a methoxyphenylformamido moiety. These structural features contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The benzyl group in the compound plays a crucial role in enhancing its solubility and stability, while the Fmoc protecting group is commonly used in peptide synthesis to protect amino groups during the assembly of peptide chains. The methoxyphenylformamido moiety adds further complexity and functionality to the molecule, potentially influencing its biological activity and interactions with target proteins.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of 3-{N-benzyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}propanoic acid exhibit significant anti-inflammatory properties. These derivatives have been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making them promising candidates for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, this compound has also shown potential in cancer research. A study published in the journal Cancer Research demonstrated that certain derivatives of this compound can selectively target and inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt pathway.

The versatility of 3-{N-benzyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}propanoic acid extends beyond its therapeutic applications. In materials science, this compound has been explored for its use in the development of advanced materials with unique optical and electronic properties. Research published in Advanced Materials has shown that derivatives of this compound can be used to create self-assembling nanostructures with potential applications in drug delivery systems and optoelectronic devices.

The synthesis of 3-{N-benzyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}propanoic acid involves several steps, including the protection of functional groups, coupling reactions, and deprotection steps. The use of modern synthetic techniques such as solid-phase synthesis and microwave-assisted reactions has significantly improved the efficiency and yield of these processes. These advancements have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

In conclusion, 3-{N-benzyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methoxyphenylformamido}propanoic acid (CAS No. 2171938-15-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and versatile properties make it an important molecule for further investigation and development. As research continues to uncover new insights into its biological activity and synthetic methods, this compound is likely to play an increasingly significant role in advancing our understanding and treatment of various diseases.